2-(4-(4-(4-fluorophenylsulfonamido)phenyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)acetamide

• IUPAC Name: 2-[4-[4-[(4-fluorophenyl)sulfonylamino]phenyl]-5-oxotetrazol-1-yl]acetamide
• InChI: InChI=1S/C15H13FN6O4S/c16-10-1-7-13(8-2-10)27(25,26)18-11-3-5-12(6-4-11)22-15(24)21(19-20-22)9-14(17)23/h1-8,18H,9H2,(H2,17,23)
• InChI Key: LKSJMUJUVURRHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)F)N3C(=O)N(N=N3)CC(=O)N
• Molecular Formula: C15H13FN6O4S
• Molecular Weight: 392.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be confirmed using spectroanalytical data such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, as well as elemental analysis.

Scientific Research Applications

Phosphoinositide 3-Kinase and Mammalian Target of Rapamycin Inhibition

The compound N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, closely related to your compound of interest, has shown potency as an inhibitor of phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) both in vitro and in vivo. This study focused on improving the metabolic stability of these inhibitors through structural modifications (Stec et al., 2011).

Aldose Reductase Inhibition and Antioxidant Activity

Another research explored the use of phenylsulfonamide derivatives, similar to your compound, as aldose reductase inhibitors (ARIs) with antioxidant activity. This is particularly relevant to diabetic complications, with some compounds exhibiting submicromolar inhibitory profiles and potent antioxidant potential (Alexiou & Demopoulos, 2010).

Anticancer Activity

Sulfonamide derivatives have been synthesized for their potential anticancer activity. For instance, compounds with benzothiazole moieties have been tested against breast and colon cancer cell lines, with some showing promising potency compared to reference drugs (Ghorab et al., 2015).

Antimalarial Activity and COVID-19 Drug Potential

In the context of antimalarial activity, sulfonamide compounds have been examined for their in vitro efficacy. One study specifically investigated their potential as COVID-19 drugs, utilizing computational calculations and molecular docking studies (Fahim & Ismael, 2021).

Antimicrobial Agents

Research on novel thiazole, pyridone, pyrazole, and chromene derivatives bearing a sulfonamide moiety has shown promise as antimicrobial agents. These compounds were synthesized and evaluated for their antibacterial and antifungal activities, exhibiting significant results (Darwish et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its physical and chemical properties, how it’s handled and stored, and how it’s disposed of. Without specific information, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could potentially explore its biological activity, its potential uses in medicine or industry, and ways to optimize its synthesis.